Cas no 88290-67-9 (Ethanol, 2,2'-[[4-chloro-6-(methylamino)-2-pyrimidinyl]imino]bis-)

• Product Name: Ethanol, 2,2'-[[4-chloro-6-(methylamino)-2-pyrimidinyl]imino]bis-
• CAS No: 88290-67-9
• MF: C₉H₁₅ClN₄O₂
• MW: 246.694000482559
• CID: 638603
• PubChem ID: 71409448
• Update Time: 2025-04-19

Ethanol, 2,2'-[[4-chloro-6-(methylamino)-2-pyrimidinyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[[4-chloro-6-(methylamino)-2-pyrimidinyl]imino]bis-
• 2-[[4-chloro-6-(methylamino)pyrimidin-2-yl]-(2-hydroxyethyl)amino]ethanol
• DTXSID40829196
• 88290-67-9
• 2,2'-{[4-Chloro-6-(methylamino)pyrimidin-2-yl]azanediyl}di(ethan-1-ol)
• 2,2'-((4-Chloro-6-(methylamino)pyrimidin-2-yl)azanediyl)diethanol

• Inchi： 1S/C9H15ClN4O2/c1-11-8-6-7(10)12-9(13-8)14(2-4-15)3-5-16/h6,15-16H,2-5H2,1H3,(H,11,12,13)
• InChI Key： BSRLDHSLXBVGEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC)N=C(N=1)N(CCO)CCO

Computed Properties

• Exact Mass: 246.0883534g/mol
• Monoisotopic Mass: 246.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.5Ų